5-(3-Methyl-1-triazeno)imidazole-4-carboxamide
5-(3-Methyl-1-triazeno)imidazole-4-carboxamide
MTIC is a monocarboxylic acid amide that is dacarbazine in which one of the methyl groups is replaced by a hydrogen. It is the active metabolite of dacarbazine, and is also produced by spontaneous hydrolysis of temozolomide in the body. It has a role as an alkylating agent and an antineoplastic agent. It is a monocarboxylic acid amide, a member of imidazoles and a triazene derivative.
Brand Name:
Vulcanchem
CAS No.:
3413-72-7
VCID:
VC0019595
InChI:
InChI=1S/C5H8N6O/c1-7-11-10-5-3(4(6)12)8-2-9-5/h2H,1H3,(H2,6,12)(H,7,10)(H,8,9)
SMILES:
CN=NNC1=C(NC=N1)C(=O)N
Molecular Formula:
C5H8N6O
Molecular Weight:
168.16 g/mol
5-(3-Methyl-1-triazeno)imidazole-4-carboxamide
CAS No.: 3413-72-7
Reference Standards
VCID: VC0019595
Molecular Formula: C5H8N6O
Molecular Weight: 168.16 g/mol
| CAS No. | 3413-72-7 |
|---|---|
| Product Name | 5-(3-Methyl-1-triazeno)imidazole-4-carboxamide |
| Molecular Formula | C5H8N6O |
| Molecular Weight | 168.16 g/mol |
| IUPAC Name | 4-(2-methyliminohydrazinyl)-1H-imidazole-5-carboxamide |
| Standard InChI | InChI=1S/C5H8N6O/c1-7-11-10-5-3(4(6)12)8-2-9-5/h2H,1H3,(H2,6,12)(H,7,10)(H,8,9) |
| Standard InChIKey | KNZAVOVKKCNCEG-BJMVGYQFSA-N |
| Isomeric SMILES | CNN/N=C/1\C(=NC=N1)C(=O)N |
| SMILES | CN=NNC1=C(NC=N1)C(=O)N |
| Canonical SMILES | CN=NNC1=C(NC=N1)C(=O)N |
| Description | MTIC is a monocarboxylic acid amide that is dacarbazine in which one of the methyl groups is replaced by a hydrogen. It is the active metabolite of dacarbazine, and is also produced by spontaneous hydrolysis of temozolomide in the body. It has a role as an alkylating agent and an antineoplastic agent. It is a monocarboxylic acid amide, a member of imidazoles and a triazene derivative. |
| Synonyms | Monomethyl Triaizeno Imidazole Carboxamide, 3-Methyl(triazenyl)imidazole-4-carboxamide, 5-(3-Methyltriazen-1-yl)imidazole-4-carboxamide, NSC 407347 |
| PubChem Compound | 76953 |
| Last Modified | Nov 11 2021 |
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